Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate

• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: ethyl 4-[2-(2-hydroxyethoxy)ethylamino]benzo[h]quinoline-3-carboxylate
• InChI: InChI=1S/C20H22N2O4/c1-2-26-20(24)17-13-22-18-15-6-4-3-5-14(15)7-8-16(18)19(17)21-9-11-25-12-10-23/h3-8,13,23H,2,9-12H2,1H3,(H,21,22)
• InChI Key: RIGUENPTINXYLC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN=C2C(=C1NCCOCCO)C=CC3=CC=CC=C32

Description

Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate, also known as EHOE-BCQ, is a synthetic compound that has gained attention for its potential applications in scientific research.

Mechanism of Action

Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate works by selectively accumulating in lysosomes, the organelles responsible for degrading cellular waste. Once inside the lysosome, Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate undergoes a pH-dependent fluorescence change, allowing for the detection of lysosomal pH. It has also been shown to inhibit autophagy by interfering with lysosomal function.
Biochemical and Physiological Effects:
Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate has been shown to have no significant cytotoxicity and does not affect cell viability. It has also been shown to selectively accumulate in lysosomes and has minimal off-target effects.

Advantages and Limitations for Lab Experiments

One advantage of Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate is its high selectivity for lysosomes, making it a useful tool for studying lysosomal function. However, its pH-dependent fluorescence change can make it difficult to use in certain experimental conditions. Additionally, its relatively short half-life may limit its use in long-term experiments.

Future Directions

There are several potential future directions for Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate research. One area of interest is the development of Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate derivatives with improved properties, such as longer half-life or improved selectivity. Another area of interest is the use of Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate in studying lysosomal dysfunction in disease states, such as neurodegenerative disorders. Additionally, Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate could be used in combination with other probes to study multiple cellular processes simultaneously.

Synthesis Methods

Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate can be synthesized through a multi-step process that involves the reaction of 2-hydroxyethylamine with 2-chloroethyl benzo[h]quinoline-3-carboxylate, followed by esterification with ethanol. The final product is obtained through purification and isolation steps.

Scientific Research Applications

Ethyl 4-{[2-(2-hydroxyethoxy)ethyl]amino}benzo[h]quinoline-3-carboxylate has shown potential as a fluorescent probe for detecting and imaging lysosomal pH in live cells. It has also been used as a tool for studying autophagy, a cellular process that involves the degradation of damaged or unnecessary cellular components.